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Compound of Interest

Compound Name: Myristic anhydride

Cat. No.: B554908

For Researchers, Scientists, and Drug Development Professionals

Myristic anhydride, also known as tetradecanoic anhydride, is a fatty acid anhydride derived
from myristic acid. It serves as a valuable reagent in organic synthesis, particularly in the fields
of drug delivery, proteomics, and biomaterial science. Its ability to introduce a C14 acyl chain
allows for the modification of molecules to enhance their lipophilicity, membrane-binding
properties, and biological activity. This guide provides a comprehensive overview of the
chemical properties of myristic anhydride, including its physical characteristics, reactivity,
spectral data, and key applications, presented in a format tailored for scientific professionals.

Physicochemical Properties

Myristic anhydride is a white to almost white crystalline solid at room temperature.[1] Its
physical and chemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b554908?utm_src=pdf-interest
https://www.benchchem.com/product/b554908?utm_src=pdf-body
https://www.benchchem.com/product/b554908?utm_src=pdf-body
https://www.benchchem.com/product/b554908?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Solid_Phase_Peptide_Synthesis_of_Myristoyl_Pentapeptide_17.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C2sH5403 [2]
Molecular Weight 438.73 g/mol [2]
CAS Number 626-29-9 [2]
White to almost white powder
Appearance
to crystal
Melting Point 53-55 °C
Boiling Point >250 °C at 10 mmHg
Insoluble in water. Soluble in
N organic solvents such as
Solubility
toluene, benzene, ethanol, and
ether.[3][4]
_ Typically available in 295%
Purity

purity.

Spectral Data

The structural identification of myristic anhydride and its reaction products is routinely

accomplished using various spectroscopic techniques.
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Technique Characteristic Peaks/Shifts

Characteristic strong C=0 stretching vibrations
FT-IR (Infrared Spectroscopy) for the anhydride group are expected around
1818 cm~*and 1750 cm™1.

- ~2.46 ppm (triplet, 4H, -CH2-C=0) - 6 ~1.63
ppm (multiplet, 4H, -CH2-CH2-C=0) - 6 ~1.25
ppm (multiplet, 40H, -(CHz2)10-) - 4 ~0.88 ppm
(triplet, 6H, -CH3)

1H NMR (Proton Nuclear Magnetic Resonance)

-d ~168 ppm (C=0) -  ~34 ppm (-CH2-C=0) -
13C NMR (Carbon-13 Nuclear Magnetic 0 ~32 ppm (-CH2) - 4 ~29 ppm (-(CH2)»-) -  ~25
Resonance) ppm (-CH2-CH2-C=0) - 6 ~23 ppm (-CH2-CH3) -

0 ~14 ppm (-CHs)

The molecular ion peak [M]* would be observed
Mass Spectrometry (MS) at m/z 438.7. Common fragmentation patterns

would involve cleavage of the acyl groups.

Chemical Reactivity and Experimental Protocols

Myristic anhydride is a reactive acylating agent, readily participating in nucleophilic acyl
substitution reactions. Its reactivity is primarily centered around the anhydride functional group.

Hydrolysis
Myristic anhydride reacts with water to form two equivalents of myristic acid. This reaction is

generally slow at room temperature but is accelerated by heat and the presence of acids or
bases.

Experimental Protocol: Hydrolysis of Myristic Anhydride

» Materials: Myristic anhydride, deionized water, and a suitable organic solvent (e.g.,
tetrahydrofuran, THF).

e Procedure:

o Dissolve a known quantity of myristic anhydride in THF in a round-bottom flask.
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o Add a stoichiometric excess of deionized water to the solution.

o Stir the reaction mixture at room temperature or gently heat to increase the rate of
hydrolysis.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) or Infrared (IR)
spectroscopy, observing the disappearance of the anhydride peak and the appearance of
the carboxylic acid peak.

o Upon completion, the myristic acid can be isolated by removing the solvent under reduced
pressure.

Esterification

Myristic anhydride reacts with alcohols in the presence of a base catalyst, such as 4-
dimethylaminopyridine (DMAP) or triethylamine (EtsN), to form myristate esters and myristic
acid.[5] This reaction is a common method for introducing the myristoyl group onto molecules
containing hydroxyl functionalities.

Experimental Protocol: Synthesis of a Myristate Ester

o Materials: Myristic anhydride, an alcohol, 4-dimethylaminopyridine (DMAP, catalytic
amount), and a dry aprotic solvent (e.g., dichloromethane, CH2Cl>).

e Procedure:

o Dissolve the alcohol in dry CH2Clz in a round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon).

o Add a catalytic amount of DMAP to the solution.

o In a separate flask, dissolve myristic anhydride (typically 1.0-1.2 equivalents) in dry
CH2Cla.

o Add the myristic anhydride solution dropwise to the alcohol solution at 0 °C.

o Allow the reaction to warm to room temperature and stir for a specified time (e.g., 4-12
hours), monitoring the reaction by TLC.[5]
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o Upon completion, the reaction mixture is typically washed with aqueous solutions (e.g.,
dilute HCI, saturated NaHCOs, and brine) to remove unreacted starting materials and
byproducts.

o The organic layer is dried over an anhydrous salt (e.g., Naz2S0Oa.), filtered, and the solvent
is removed under reduced pressure to yield the crude ester, which can be further purified
by column chromatography.

Amidation

Myristic anhydride reacts with primary and secondary amines to form N-substituted
myristamides and myristic acid. This reaction is a key step in the N-myristoylation of peptides.

[6]
Experimental Protocol: N-Myristoylation of a Peptide

o Materials: Myristic anhydride, a peptide with a free N-terminal amine, a base (e.g.,
triethylamine, EtsN), and a suitable solvent (e.g., dichloromethane, CH2Clz2).

e Procedure:
o Dissolve the peptide in the chosen solvent.

o Add a slight excess of a base, such as triethylamine (typically 2 equivalents), to
deprotonate the N-terminal ammonium salt.[5]

o Add myristic anhydride (typically 1.0-1.2 equivalents) to the reaction mixture.

o Stir the reaction at room temperature for a designated period, monitoring for completion by
HPLC or mass spectrometry.

o The resulting N-myristoylated peptide can be purified using standard peptide purification
techniques, such as reverse-phase HPLC.

Stability and Storage

Myristic anhydride is sensitive to moisture and should be stored in a tightly sealed container
in a cool, dry place under an inert atmosphere to prevent hydrolysis. For long-term storage,
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temperatures below 15°C are recommended.

Applications in Research and Development

Myristic anhydride's primary utility lies in its ability to introduce the myristoyl group into
various molecules, thereby modifying their properties for specific applications.

Drug Delivery: Myristoylation can increase the lipophilicity of drugs, enhancing their ability to
cross cell membranes and improving their pharmacokinetic profiles.

o Proteomics and Cell Biology: It is used for the N-myristoylation of peptides and proteins, a
crucial post-translational modification that can influence protein localization, function, and
interaction with membranes.[7]

o Biomaterials: The incorporation of myristoyl chains into polymers can alter their physical
properties, such as hydrophobicity and self-assembly characteristics.[6]

« Cationic Lipid Synthesis: Myristic anhydride is a key reagent in the synthesis of cationic
lipids, which are important components of non-viral gene delivery systems.[5]

Visualizing Synthetic Workflows

The following diagrams, generated using the DOT language, illustrate common experimental
workflows involving myristic anhydride.
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Caption: Workflow for the N-myristoylation of a peptide.

Final Product

N-Myristoylated Peptide
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Caption: Synthesis of a cationic lipid using myristic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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